Cas no 721893-55-6 (4-(2-Methylcyclohexyl)-5-(pyridin-3-yl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-(2-Methylcyclohexyl)-5-(pyridin-3-yl)-4H-1,2,4-triazole-3-thiol
• CAS No: 721893-55-6
• MF: C₁₄H₁₈N₄S
• MW: 274.384521007538
• CID: 3105526
• PubChem ID: 3771607
• Update Time: 2025-04-21

4-(2-Methylcyclohexyl)-5-(pyridin-3-yl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-(2-Methyl-cyclohexyl)-5-pyridin-3-yl-4H-[1,2,4]triazole-3-thiol
• CHEMBL1345175
• Q27193341
• SMR000348440
• EN300-04500
• BDBM51996
• cid_3771607
• 4-(2-methylcyclohexyl)-3-(3-pyridinyl)-1H-1,2,4-triazole-5-thione
• AKOS000117238
• MLS001004875
• CHEBI:112878
• 4-(2-methylcyclohexyl)-5-(pyridin-3-yl)-4H-1,2,4-triazole-3-thiol
• SR-01000037477-1
• DTXSID801322720
• HMS1782L15
• WDB89355
• Z56867246
• HMS2682A12
• 4-(2-methylcyclohexyl)-3-pyridin-3-yl-1H-1,2,4-triazole-5-thione
• CS-0219623
• 721893-55-6
• AKOS016050217
• SR-01000037477
• 4-(2-methylcyclohexyl)-3-(3-pyridyl)-1H-1,2,4-triazole-5-thione
• 4-(2-Methylcyclohexyl)-5-(pyridin-3-yl)-4H-1,2,4-triazole-3-thiol

• Inchi： 1S/C14H18N4S/c1-10-5-2-3-7-12(10)18-13(16-17-14(18)19)11-6-4-8-15-9-11/h4,6,8-10,12H,2-3,5,7H2,1H3,(H,17,19)
• InChI Key： PUJQPRBCIATNGV-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2C=NC=CC=2)N1C1CCCCC1C

Computed Properties

• Exact Mass: 274.12521776Da
• Monoisotopic Mass: 274.12521776Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 72.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridyltriazoles Pyridyl-1,2,4-triazoles